Cas no 23029-25-6 (Bicyclo[3.2.0]hepta-1,3,6-triene)
![Bicyclo[3.2.0]hepta-1,3,6-triene structure](https://ossimg.kuujia.com/scimg/23500/23029-25-6x500.png)
23029-25-6 structure
Product Name:Bicyclo[3.2.0]hepta-1,3,6-triene
CAS No:23029-25-6
MF:C7H6
MW:90.1225419044495
CID:2836875
PubChem ID:15353323
Update Time:2025-04-21
Bicyclo[3.2.0]hepta-1,3,6-triene Chemical and Physical Properties
Names and Identifiers
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- 23029-25-6
- Bicyclo[3.2.0]hepta-1,3,6-triene
- DTXSID00571881
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- Inchi： 1S/C7H6/c1-2-6-4-5-7(6)3-1/h1-6H
- InChI Key： RQUZPPPZLYFOBW-UHFFFAOYSA-N
- SMILES： C12C=CC=C1C=C2
Computed Properties
- Exact Mass: 90.0469501914g/mol
- Monoisotopic Mass: 90.0469501914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 0Ų
Bicyclo[3.2.0]hepta-1,3,6-triene Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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